Cas no 6918-69-0 ([1,1'-Biphenyl]-4,4'-dibutanoic acid)
6918-69-0 structure
Product Name:[1,1'-Biphenyl]-4,4'-dibutanoic acid
CAS No:6918-69-0
MF:C20H22O4
MW:326.386286258698
CID:392085
PubChem ID:4602721
Update Time:2025-04-19
[1,1'-Biphenyl]-4,4'-dibutanoic acid Chemical and Physical Properties
Names and Identifiers
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- [1,1'-Biphenyl]-4,4'-dibutanoic acid
- 4-[4-[4-(3-carboxypropyl)phenyl]phenyl]butanoic acid
- 6918-69-0
- DTXSID40404765
-
- Inchi: 1S/C20H22O4/c21-19(22)5-1-3-15-7-11-17(12-8-15)18-13-9-16(10-14-18)4-2-6-20(23)24/h7-14H,1-6H2,(H,21,22)(H,23,24)
- InChI Key: ZZPAQEYVFJRDIS-UHFFFAOYSA-N
- SMILES: OC(CCCC1C=CC(=CC=1)C1C=CC(=CC=1)CCCC(=O)O)=O
Computed Properties
- Exact Mass: 326.15180918g/mol
- Monoisotopic Mass: 326.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 74.6Ų
[1,1'-Biphenyl]-4,4'-dibutanoic acid Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
6918-69-0 ([1,1'-Biphenyl]-4,4'-dibutanoic acid) Related Products
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- 26547-51-3(8-Phenyloctanoic acid)
- 19629-78-8(Benzenehexadecanoicacid)
- 18017-73-7(10-phenyldecanoic acid)
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